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Compound of Interest

Compound Name: CP-465022 hydrochloride

Cat. No.: B15579404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CP-465022 hydrochloride is a potent and selective non-competitive antagonist of the α-

amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptor, with an IC50 value of 25

nM in rat cortical neurons.[1][2][3] It also demonstrates significant blockage of the persistent

component of Naᵥ1.6 channel activity. This compound is a valuable tool for investigating the

physiological and pathophysiological roles of AMPA receptors, which are implicated in various

neurological conditions.[4][5][6] This document provides a detailed protocol for the preparation

of CP-465022 hydrochloride stock solutions for in vitro research applications.

Compound Information
Proper handling and storage of CP-465022 hydrochloride are critical for maintaining its

stability and activity. The following table summarizes key quantitative data for this compound.
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Property Value Source

Molecular Weight 499.41 g/mol

Formula C₂₆H₂₄ClFN₄O·HCl

Purity ≥98%

Solubility in DMSO up to 100 mM [1]

Solubility in Water up to 10 mM [1]

IC₅₀ (AMPA Receptor) 25 nM (in rat cortical neurons) [1][2][4]

Storage of Solid
Desiccate at Room

Temperature
[1]

Storage of Stock Solution ≤ 1 month at -20°C [1]

Signaling Pathway
CP-465022 hydrochloride acts as a non-competitive antagonist at AMPA receptors, a subtype

of ionotropic glutamate receptors. These receptors are crucial for mediating fast excitatory

synaptic transmission in the central nervous system. By binding to a site distinct from the

glutamate binding site, CP-465022 hydrochloride allosterically inhibits the ion channel

function of the AMPA receptor, thereby reducing the influx of sodium and calcium ions into the

neuron in response to glutamate. This inhibitory action modulates synaptic plasticity and

neuronal excitability.
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Figure 1. Mechanism of action of CP-465022 hydrochloride.

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of CP-465022
hydrochloride in dimethyl sulfoxide (DMSO).
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CP-465022 hydrochloride (solid)

Anhydrous/molecular sieve-dried DMSO

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Analytical balance

Vortex mixer

Safety Precautions
Always handle CP-465022 hydrochloride in a well-ventilated area, preferably a chemical

fume hood.[7]

Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and chemical-resistant gloves.[7]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information before handling

the compound.[7][8]

DMSO is a potent solvent and can facilitate the absorption of substances through the skin.

Handle with care.

Stock Solution Preparation Workflow
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Figure 2. Workflow for preparing CP-465022 hydrochloride stock solution.

Step-by-Step Procedure
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Determine the required amount: Decide on the desired volume of the stock solution. For this

protocol, we will prepare 1 mL of a 10 mM stock solution.

Weigh the compound:

Based on the molecular weight of 499.41 g/mol , calculate the mass of CP-465022
hydrochloride needed.

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 499.41 g/mol x 1000 mg/g = 4.99 mg

Carefully weigh out approximately 4.99 mg of CP-465022 hydrochloride using an

analytical balance and place it in a sterile microcentrifuge tube. Record the exact weight.

Calculate the solvent volume:

It is often more practical to weigh a slightly different amount of the solid and adjust the

solvent volume accordingly.

Use the following formula to calculate the precise volume of DMSO needed based on the

actual mass weighed:

Volume (µL) = [Mass (mg) / 499.41 ( g/mol )] x [1 / 10 (mmol/L)] x 1,000,000 (µL/L)

Dissolve the compound:

Using a calibrated micropipette, add the calculated volume of anhydrous DMSO to the

microcentrifuge tube containing the compound.

Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Visually

inspect the solution to ensure there are no undissolved particles.

Aliquot and store:

To avoid repeated freeze-thaw cycles, which can degrade the compound, it is

recommended to aliquot the stock solution into smaller, single-use volumes (e.g., 10-50

µL) in sterile microcentrifuge tubes.
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Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for up to one month.[1]

Usage Guidelines
Before use, thaw the required aliquot at room temperature and ensure the solution is free of

any precipitate.[1]

Briefly centrifuge the tube to collect the solution at the bottom before opening.

Prepare fresh working solutions by diluting the stock solution in the appropriate cell culture

medium or experimental buffer immediately before use.

It is advisable to prepare and use solutions on the same day if possible.[1]

Conclusion
This document provides a standardized protocol for the preparation of CP-465022
hydrochloride stock solutions. Adherence to these guidelines for handling, preparation, and

storage will help ensure the integrity and consistent performance of the compound in

experimental settings. Researchers should always consult the batch-specific information

provided by the supplier and the relevant Safety Data Sheet before commencing any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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